Organic fluorophore-based fluorescent probes for abnormal immune response diagnosis and treatment evaluation
Sensors & Diagnostics Pub Date: 2023-11-14 DOI: 10.1039/D3SD00259D
Abstract
Real-time monitoring of the processes involved in abnormal immune responses can be used for the early diagnosis of immune system-related diseases (tumors, transplant rejection, autoimmune diseases, etc.), thus facilitating effective interventions. By purposefully combining organic small-molecule fluorescent probes with immune system-related molecules (enzymes/small-molecules), it is possible to visualize the activation status of relevant immune cells during abnormal immune processes, thus allowing timely adjustments to the immunotherapy regimen and improving the efficacy of immunotherapy. This paper summarizes the progress in the application of fluorescent probes based on small organic dyes for studying immune system-related processes and discusses the opportunities and challenges related to using fluorescent probes in monitoring immune system-related diseases and their treatments.
Recommended Literature
- [1] Synergistic action of thermoresponsive and hygroresponsive elements elicits rapid and directional response of a bilayer actuator†
- [2] Cp*Co(iii)-catalyzed C–H amination/annulation cascade of sulfoxonium ylides with anthranils for the synthesis of indoloindolones†
- [3] Improved myocardial performance in infarcted rat heart by injection of disulfide-cross-linked chitosan hydrogels loaded with basic fibroblast growth factor†
- [4] A rapid procedure for preparing gas samples for nitrogen-15 determination
- [5] Layered coating of ultraflexible graphene-based electrodes for high-performance in-plane quasi-solid-state micro-supercapacitors†
- [6] Cation deficiency enables reversal of dopant segregation at perovskite oxide surfaces under anodic potential†
- [7] Achieving high-performance planar perovskite solar cell with Nb-doped TiO2 compact layer by enhanced electron injection and efficient charge extraction†
- [8] Ni0.33Mn0.33Co0.33Fe2O4 nanoparticles anchored on oxidized carbon nanotubes as advanced anode materials in Li-ion batteries†
- [9] Environmental safety of nanocellulose: an acute in vivo study with marine mussels Mytilus galloprovincialis†
- [10] Laser control strategies for energy transfer reactions in atom molecule collisions
Journal Nameļ¼Sensors & Diagnostics
Research Products
-
CAS no.: 112076-61-6
-
CAS no.: 153466-65-0
-
CAS no.: 121578-13-0
-
CAS no.: 116861-31-5
